Cas no 1804436-99-4 (3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride is a specialized sulfonyl chloride derivative with a trifluoromethoxy-substituted pyridine core. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its reactive sulfonyl chloride group, which facilitates the formation of sulfonamides, sulfonate esters, and other functionalized intermediates. The presence of both hydroxy and methoxy substituents enhances its versatility in regioselective modifications. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, making it useful in the design of bioactive molecules. Its well-defined structure and high purity ensure consistent performance in demanding synthetic applications.

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride structure

1804436-99-4 structure

Product Name:3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride

CAS No:1804436-99-4

MF:C₇H₅ClF₃NO₅S

MW:307.63151049614

CID:4830393

Update Time:2025-06-25

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride
- Inchi： 1S/C7H5ClF3NO5S/c1-16-6-5(13)3(18(8,14)15)2-4(12-6)17-7(9,10)11/h2,13H,1H3
- InChI Key： NBIOLEKHOVUTPE-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(N=C(C=1O)OC)OC(F)(F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 384
XLogP3: 2.9
Topological Polar Surface Area: 94.1

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029097634-1g	3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride	1804436-99-4	97%	1g	$1,460.20	2022-04-02

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Comprehensive Overview of 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804436-99-4)

The compound 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804436-99-4) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with hydroxy, methoxy, and trifluoromethoxy groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and sustainable agriculture, where such compounds are pivotal. The trifluoromethoxy group, in particular, is a hotspot in drug discovery due to its ability to modulate lipophilicity and electronic properties, making it a key feature in small-molecule inhibitors and bioconjugates.

The synthesis and applications of 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride are frequently discussed in academic and industrial forums. Common queries include its reactivity in nucleophilic substitution reactions, compatibility with coupling reagents, and stability under various conditions. These topics reflect the compound's versatility in organic synthesis and its role in constructing complex molecular architectures. Additionally, its sulfonyl chloride moiety is often leveraged for amide bond formation and sulfonamide derivatization, which are critical steps in medicinal chemistry.

From an SEO perspective, terms like "fluorinated pyridine derivatives", "sulfonyl chloride applications", and "trifluoromethoxy group benefits" are highly searched, underscoring the need for detailed technical content. This compound's relevance to green chemistry initiatives—such as reducing solvent waste in synthesis—also resonates with contemporary environmental concerns. Laboratories optimizing high-throughput screening protocols often explore its use, further elevating its profile in drug discovery pipelines.

In summary, 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804436-99-4) represents a convergence of innovation in heterocyclic chemistry and applied sciences. Its multifaceted utility ensures continued interest across pharmaceutical, agrochemical, and material science domains, making it a compound worthy of in-depth study and application.